Cas no 1106908-85-3 (Ethyl 3-(4-Methylpiperazin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 3-(4-Methylpiperazin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate
• CAS No: 1106908-85-3
• MF: C₁₁H₁₈N₄O₄S
• MW: 302.350020885468
• MDL: MFCD18194691
• CID: 3165649
• PubChem ID: 27651841
• Update Time: 2025-04-21

Ethyl 3-(4-Methylpiperazin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-Methylpiperazin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate
• STL073056
• ethyl 5-((4-methylpiperazin-1-yl)sulfonyl)-1H-pyrazole-4-carboxylate
• ethyl 3-[(4-methylpiperazin-1-yl)sulfonyl]-1H-pyrazole-4-carboxylate
• HMS3489P21
• F3382-2270
• Ethyl 3-((4-methylpiperazin-1-yl)sulfonyl)-1H-pyrazole-4-carboxylate
• ethyl 5-(4-methylpiperazin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate
• SR-01000919102-1
• BS-3087
• AKOS004961266
• Ethyl3-((4-methylpiperazin-1-yl)sulfonyl)-1H-pyrazole-4-carboxylate
• 1106908-85-3
• CS-0440913
• SR-01000919102
• AKOS005655754
• MFCD18194691
• CCG-176132

• MDL： MFCD18194691
• Inchi： 1S/C11H18N4O4S/c1-3-19-11(16)9-8-12-13-10(9)20(17,18)15-6-4-14(2)5-7-15/h8H,3-7H2,1-2H3,(H,12,13)
• InChI Key： JTCPRVVERNRGMV-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OCC)C=NN1)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 302.105
• Monoisotopic Mass: 302.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: -0.3